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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the matriptase/TMPRSS2 inhibitor, MI-1904,
with other relevant compounds. The data presented is based on available in vitro studies to
facilitate an informed evaluation of its potential as an antiviral agent.

Introduction

MI-1904 is a small molecule inhibitor targeting host cell proteases, specifically matriptase and
transmembrane protease, serine 2 (TMPRSSZ2). These proteases are crucial for the activation
and entry of various respiratory viruses, including influenza A virus, into host cells. By inhibiting
these host factors, MI-1904 presents a potential broad-spectrum antiviral strategy that may be
less susceptible to viral resistance compared to drugs targeting viral proteins. This guide
summarizes the experimental data verifying the activity of MI-1904 and compares it with other
known TMPRSS2 inhibitors.

Data Presentation
Table 1: In Vitro Inhibitory Activity against TMPRSS2
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Compound Target(s) IC50 (nM) Assay Type Reference
Matriptase/TMP
MI-1904 Not Reported - -
RSS2
Camostat TMPRSS2, )
) 42-6.2 Enzymatic [11[2]
mesylate Trypsin
Nafamostat TMPRSS2, )
) 0.27-22 Enzymatic [31[4]
mesylate Trypsin
Matriptase/TMP
MI-463 Not Reported - -
RSS2
Matriptase/TMP
MI-1900 Not Reported - -
RSS2

Note: A direct IC50 value for MI-1904 against purified TMPRSS2 enzyme has not been
reported in the reviewed literature. Its activity is inferred from viral replication inhibition assays.

Table 2: Antiviral Activity against Influenza A Virus
(H9N?) in MDCK-II cells

Inhibition of Viral

Compound Concentration (uM) L Reference
Replication
MI-1904 20 Strong Inhibition [5]
Pronounced
50 _ [5]
Reduction
MI-485 20 Strong Inhibition [5]
Pronounced
50 _ [5]
Reduction
Concentration-
MI-1900 20 [5]
dependent effect
Concentration-
50 [5]

dependent effect
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Experimental Protocols
Recombinant TMPRSS2 Biochemical Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of
purified TMPRSS2.

Materials:

e Recombinant human TMPRSS2 enzyme

Fluorogenic peptide substrate (e.g., Boc-GIn-Ala-Arg-AMC)

Assay Buffer (e.g., 50 mM Tris pH 8.0, 150 mM NacCl, 0.01% Tween-20)

Test compounds (e.g., MI-1904, Camostat) dissolved in DMSO

384-well black plates

Fluorescence plate reader

Protocol:

o To the wells of a 384-well plate, add 62.5 nL of the test compound at various concentrations.
e Add 62.5 nL of the fluorogenic substrate to each well.

« Initiate the reaction by adding 750 nL of recombinant TMPRSS2 enzyme in assay buffer to
each well, for a total reaction volume of 25 pL.

e Incubate the plate at room temperature for 60 minutes.

o Measure the fluorescence intensity using a plate reader with an excitation wavelength of 340
nm and an emission wavelength of 440 nm.

o Calculate the percent inhibition relative to a DMSO vehicle control and determine the IC50
value by fitting the data to a dose-response curve.[6]

Cell-Based Viral Entry Inhibition Assay (Pseudovirus)
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This assay assesses the ability of a compound to block virus entry into host cells that depend
on TMPRSS2 for infection.

Materials:

VeroE®6 cells (or other suitable host cells)
VeroE®6 cells engineered to overexpress TMPRSS2

Viral pseudopatrticles (Vpp) harboring the spike protein of the virus of interest (e.g., SARS-
CoV-2) and a luciferase reporter gene.

Cell culture medium (e.g., DMEM with 10% FBS)
Test compounds
96-well plates

Luciferase assay reagent

Protocol:

Seed VeroE6 and VeroE6-TMPRSS2 cells in 96-well plates and allow them to adhere
overnight.

Pre-treat the cells with various concentrations of the test compound or DMSO for 1 hour at
37°C.

Infect the cells with the viral pseudoparticles.
Incubate for 24-48 hours at 37°C.

Measure the luciferase activity in the cell lysates according to the manufacturer's
instructions.

Normalize the luciferase signal to cell viability (e.g., using a CCK-8 assay) and calculate the
percent inhibition of viral entry.[7]
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TMPRSS2 Inhibitors

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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